Cas no 118266-99-2 (Isodorsmanin A)

• Product Name: Isodorsmanin A
• CAS No: 118266-99-2
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 1080830
• PubChem ID: 14078473
• Update Time: 2025-11-06

Isodorsmanin A Chemical and Physical Properties

Names and Identifiers

• Isodorsmanin A
• [ "" ]
• 1-(3,4-Dihydro-5-hydroxy-2,2-dimethyl-2H-1-benzopyran-8-yl)-3-(4-hydroxyphenyl)-2-propen-1-one
• AKOS040761882
• (E)-1-(5-hydroxy-2,2-dimethyl-3,4-dihydrochromen-8-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 118266-99-2
• CS-0024365
• SCHEMBL15620334
• HY-N3487
• CHEMBL253468
• F92938
• IsodorsmaninA

• Inchi： 1S/C20H20O4/c1-20(2)12-11-16-18(23)10-8-15(19(16)24-20)17(22)9-5-13-3-6-14(21)7-4-13/h3-10,21,23H,11-12H2,1-2H3/b9-5+
• InChI Key： SEDVPKQZRCGYNR-WEVVVXLNSA-N
• SMILES： O1C2C(C(/C=C/C3C=CC(=CC=3)O)=O)=CC=C(C=2CCC1(C)C)O

Computed Properties

• Exact Mass: 324.13600
• Monoisotopic Mass: 324.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 239-240 ºC
• Solubility: Almost insoluble (0.025 g/l) (25 º C),
• PSA: 66.76000
• LogP: 4.09750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives